Cas no 79416-52-7 (4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-)

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)- structure
79416-52-7 structure
Product Name:4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-
CAS No:79416-52-7
MF:C7H11NO3
MW:157.167142152786
CID:568056
PubChem ID:133204
Update Time:2025-04-19

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-
    • 4-Oxa-1-azabicyclo(3.2.0)heptan-7-one, 3-(2-hydroxyethyl)-, (3S-cis)-
    • hydroxyethylclavam
    • 2-Hydroxyethylclavam
    • 3-(2-hydroxyethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
    • CHEBI:81030
    • Q27154989
    • (-)-2-(2-hydroxyethyl)clavam
    • DTXSID701000460
    • 79416-52-7
    • C17361
    • SCHEMBL11327723
    • Inchi: 1S/C7H11NO3/c9-2-1-5-4-8-6(10)3-7(8)11-5/h5,7,9H,1-4H2/t5-,7-/m0/s1
    • InChI Key: UEGDICIJUUEIOL-FSPLSTOPSA-N
    • SMILES: O1[C@@H](CCO)CN2C(C[C@H]12)=O

Computed Properties

  • Exact Mass: 157.074
  • Monoisotopic Mass: 157.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 350.2°C at 760 mmHg
  • Flash Point: 165.6°C
  • Refractive Index: 1.562
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